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Compound of Interest

Compound Name: 3-Chloro-2-(phenethyloxy)aniline

CAS No.: 946714-51-8

Cat. No.: B3172013

Get Quote

Introduction & Mechanistic Rationale
3-Chloro-2-(phenethyloxy)aniline is a specialized intermediate used primarily in the Lead

Optimization phase of agrochemical development. Its utility stems from its ability to introduce a

"flexible hydrophobic tail" (the phenethyl ether) adjacent to a "directionality anchor" (the chloro

group) on the aniline ring.

Structural Significance in Bioactivity
In modern fungicide and insecticide design, this scaffold serves two distinct molecular

functions:

Hydrophobic Pocket Filling: The phenethyloxy moiety (–OCH₂CH₂Ph) extends into the

lipophilic domains of target enzymes (e.g., the Quinone-binding site of Complex II). The

ethylene linker provides rotational freedom distinct from rigid biphenyls (like in Boscalid).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3172013#bc-rfq
https://www.benchchem.com/product/b3172013/docs?utm_src=pdf-body#application-note-3-chloro-2-phenethyloxy-aniline-in-agrochemical-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electronic Modulation: The 3-chloro substituent sterically forces the adjacent ether group out

of plane, creating a specific 3D conformation that often enhances selectivity against wild-

type and resistant strains.

Target Classes
SDHI Fungicides: Used as the amine component to couple with pyrazole-4-carboxylic acids

(e.g., analogs of Penthiopyrad or Fluxapyroxad).

METI Acaricides: Used to synthesize quinazoline or pyrazole amides targeting Mitochondrial

Complex I.

Chemical Synthesis & Handling[1][2][3][4][5][6]
Precursor Synthesis Strategy
The most robust route to 3-Chloro-2-(phenethyloxy)aniline involves the selective O-alkylation

of 3-chloro-2-aminophenol. Direct alkylation often leads to N-alkylation side products; therefore,

a phase-transfer catalysis (PTC) or protective group strategy is recommended.

Protocol: Selective O-Alkylation
Objective: Synthesize 3-Chloro-2-(phenethyloxy)aniline with >95% regioselectivity.

Materials:

Substrate: 3-Chloro-2-aminophenol (CAS: 59901-45-4)

Reagent: Phenethyl bromide (CAS: 103-63-9)

Base: Potassium Carbonate (

), anhydrous

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile

Catalyst: Tetrabutylammonium bromide (TBAB) - 5 mol%

Step-by-Step Procedure:
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Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and nitrogen

inlet, dissolve 3-chloro-2-aminophenol (10.0 mmol) in DMF (50 mL).

Base Addition: Add

(12.0 mmol) and TBAB (0.5 mmol). Stir at room temperature for 15 minutes to form the
phenolate anion. Note: The solution will darken.

Alkylation: Dropwise add Phenethyl bromide (10.5 mmol) over 10 minutes.

Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc

4:1) or LC-MS.

Checkpoint: The O-alkylated product usually has a higher

than the N-alkylated byproduct.

Workup: Cool to room temperature. Pour into ice-water (200 mL). Extract with Ethyl Acetate

(3 x 50 mL).

Purification: Wash combined organics with brine, dry over

, and concentrate. Purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in
Hexane).

Yield Expectation: 75–85% as a pale yellow oil or low-melting solid.

Application Workflow: SDHI Library Generation
The primary application of this aniline is in the synthesis of Carboxamide libraries. The

following workflow describes coupling this aniline with a Pyraziflumid-style acid chloride.

Workflow Diagram (Graphviz)
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Caption: Synthetic pathway for converting the aniline scaffold into a bioactive SDHI

carboxamide.

Coupling Protocol
Dissolution: Dissolve 3-Chloro-2-(phenethyloxy)aniline (1.0 eq) and Triethylamine (1.2 eq)

in anhydrous THF.

Acylation: Cool to 0°C. Add the acid chloride (1.05 eq) dropwise.

Completion: Warm to RT and stir for 2 hours.

Isolation: Remove solvent, redissolve in DCM, wash with 1N HCl (to remove unreacted

aniline) and Sat.

.

Biological Validation (Protocols)
Once the library is synthesized, the compounds must be validated for fungicidal activity.

In Vitro Fungicidal Assay (Botrytis cinerea)
Rationale:Botrytis (Grey Mold) is a standard model for SDHI efficacy.

Protocol:

Media Prep: Prepare Potato Dextrose Agar (PDA) plates.
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Compound Dosing: Dissolve the synthesized carboxamide in DMSO. Add to molten PDA to

achieve final concentrations of 0.1, 1, 10, and 100 ppm. (Control: 0.1% DMSO).

Inoculation: Place a 5mm mycelial plug of B. cinerea in the center of the plate.

Incubation: Incubate at 25°C for 72 hours.

Measurement: Measure radial growth diameter. Calculate % Inhibition relative to control.

Success Metric:

indicates a hit worth optimizing.

Data Presentation Table
Summarize your SAR data using the following format:

Compound ID R-Group (Acid)
Linker
(Aniline)

EC50 (ppm) B.
cinerea

LogP (Calc)

Ref-1 (Boscalid) 2-Cl-Nicotinyl Biphenyl 0.5 3.6

Target-A DF-Pyrazole
3-Cl-2-

(phenethyloxy)
0.08 4.1

Target-B CF3-Pyrazole
3-Cl-2-

(phenethyloxy)
0.12 4.4

Negative Ctrl -- -- >100 --
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Disclaimer: This Application Note is for research and development purposes only. All chemical

synthesis should be performed in a fume hood by trained personnel wearing appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. aurigeneservices.com [aurigeneservices.com]
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phenethyloxy-aniline-in-agrochemical-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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